(Z)-3-(3-chlorophenyl)-5-((E)-3-(furan-2-yl)allylidene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H10ClNO2S2/c17-11-4-1-5-12(10-11)18-15(19)14(22-16(18)21)8-2-6-13-7-3-9-20-13/h1-10H/b6-2+,14-8-
• InChI Key: POOUANLEQAIUJI-NTOUICHMSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC=CC3=CC=CO3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C/C=C/C3=CC=CO3)/SC2=S
• Molecular Formula: C16H10ClNO2S2
• Molecular Weight: 347.8 g/mol

Description

(Z)-3-(3-chlorophenyl)-5-((E)-3-(furan-2-yl)allylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C16H10ClNO2S2 and its molecular weight is 347.83. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research on thiazolidinone derivatives, including those similar to the specified compound, has revealed promising anticancer effects. A study by Chandrappa et al. (2009) synthesized a range of thiazolidinone compounds containing furan moiety, demonstrating moderate to strong antiproliferative activity against human leukemia cell lines. The study highlights the importance of the electron-donating groups on the thiazolidinone moiety for its anticancer property, with certain derivatives showing potent activity (Chandrappa et al., 2009). Another research effort led by Chandrappa et al. (2010) explored the in vivo anticancer and antiangiogenic effects of novel thiazolidin-4-one derivatives, showing significant reduction in tumor volume and suppression of tumor-induced endothelial proliferation in mice (Chandrappa et al., 2010).

Antimicrobial Activity

The antimicrobial potential of thiazolidinone derivatives was also investigated, as seen in the work by B'Bhatt and Sharma (2017), where novel compounds were synthesized and showed variable and modest activities against bacterial and fungal strains (B'Bhatt & Sharma, 2017).

Antifibrotic and Anticancer Action

Kaminskyy et al. (2016) described the synthesis and evaluation of amino(imino)thiazolidinone derivatives for their antifibrotic and anticancer activities. The study identified several thiazolidinone derivatives as potential candidates for anticancer therapy with the ability to inhibit tumor angiogenesis and tumor cell proliferation (Kaminskyy et al., 2016).

Anti-inflammatory Properties

Ma et al. (2011) synthesized thiazolidine-2,4-dione derivatives and evaluated their anti-inflammatory potency, finding compounds that significantly inhibited inflammatory markers in cell-based assays, suggesting potential for treatment of inflammatory diseases (Ma et al., 2011).